Cas no 51762-56-2 (9-Oxo-9H-Thioxanthene-4-carboxylic Acid)

• Product Name: 9-Oxo-9H-Thioxanthene-4-carboxylic Acid
• CAS No: 51762-56-2
• MF: C₁₄H₈O₃S
• MW: 256.276522636414
• MDL: MFCD28400868
• CID: 361496
• PubChem ID: 429298
• Update Time: 2025-05-22

9-Oxo-9H-Thioxanthene-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-4-carboxylic acid, 9-oxo-
• 9-oxothioxanthene-4-carboxylic acid
• Thioxanthene-9-one-4-carboxylic acid
• F18125
• 51762-56-2
• OTPIPHJWVKNZOA-UHFFFAOYSA-N
• SCHEMBL300219
• DTXSID50330400
• 9-oxo-4-thioxanthenecarboxylic acid
• 9-Oxo-9H-thioxanthene-4-carboxylic acid
• 9H-Thioxanthene-4-carboxylic acid,9-oxo-
• 9-Oxo-9H-thioxanthene-4-carboxylicacid
• 9-Oxo-9H-Thioxanthene-4-carboxylic Acid

• MDL： MFCD28400868
• Inchi： 1S/C14H8O3S/c15-12-8-4-1-2-7-11(8)18-13-9(12)5-3-6-10(13)14(16)17/h1-7H,(H,16,17)
• InChI Key： OTPIPHJWVKNZOA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C=CC=C(C(=O)O)C1=2)=O

Computed Properties

• Exact Mass: 256.01944
• Monoisotopic Mass: 256.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 475.6±44.0 °C at 760 mmHg
• Flash Point: 241.4±28.4 °C
• PSA: 54.37
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

9-Oxo-9H-Thioxanthene-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes

Additional information on 9-Oxo-9H-Thioxanthene-4-carboxylic Acid

9-Oxo-9H-Thioxanthene-4-carboxylic Acid (CAS No. 51762-56-2): A Comprehensive Overview

The compound 9-Oxo-9H-Thioxanthene-4-carboxylic Acid, identified by the CAS registry number 51762-56-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thioxanthene derivatives, which have garnered considerable attention due to their unique structural properties and potential applications in various scientific domains. The name itself highlights the presence of a thioxanthene skeleton with a carboxylic acid group at the 4-position and an oxo group at the 9-position, making it a structurally complex and functionally versatile molecule.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 9-Oxo-9H-Thioxanthene-4-carboxylic Acid. Researchers have employed a variety of strategies, including oxidative coupling reactions and multi-component synthesis, to construct this compound. These methods not only enhance the yield but also ensure high purity, which is critical for its application in advanced materials and pharmaceutical research.

The structural uniqueness of 9-Oxo-9H-Thioxanthene-4-carboxylic Acid lies in its conjugated system, which imparts exceptional electronic properties. This makes it an attractive candidate for use in organic electronics, such as in the development of semiconducting materials and light-emitting diodes (LEDs). Recent studies have demonstrated that this compound exhibits excellent charge transport properties, making it a promising material for next-generation electronic devices.

In the field of pharmacology, 9-Oxo-9H-Thioxanthene-4-carboxylic Acid has shown potential as a lead compound for drug development. Its ability to interact with biological systems, particularly in terms of receptor binding and enzyme inhibition, has been extensively studied. For instance, research has highlighted its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways.

The environmental impact of 9-Oxo-9H-Thioxanthene-4-carboxylic Acid is another area of growing interest. Studies have been conducted to assess its biodegradability and toxicity under various environmental conditions. These findings are crucial for ensuring the sustainable use of this compound in industrial applications while minimizing its ecological footprint.

In conclusion, 9-Oxo-9H-Thioxanthene-4-carboxylic Acid (CAS No. 51762-56-2) represents a multifaceted molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key player in the development of innovative materials and therapeutic agents. As research continues to uncover new potentials for this compound, its role in shaping future technologies and medicines is likely to expand significantly.